dimethyl-(1H-thieno[3,2-c]pyrazol-5-ylmethyl)-amine

• Molecular Formula: C8H11N3S
• Molecular Weight: 181.26 g/mol
• IUPAC Name: N,N-dimethyl-1-(1H-thieno[3,2-c]pyrazol-5-yl)methanamine
• InChI: InChI=1S/C8H11N3S/c1-11(2)5-6-3-7-8(12-6)4-9-10-7/h3-4H,5H2,1-2H3,(H,9,10)
• InChI Key: KFQBQAKYDKBNPE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC2=C(S1)C=NN2

Description

Dimethyl-(1H-thieno[3,2-c]pyrazol-5-ylmethyl)-amine is a useful research compound. Its molecular formula is C8H11N3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To [4-(N′-Benzhydrylidene-hydrazino)-5-(benzhydrylidene-hydrazonomethyl)-thiophen-2-ylmethyl]-dimethyl-amine [Intermediate (4)] in ethanol (100 mL) was added 50 mL of concentrated hydrochloric acid. The dark red mixture is stirred at 85° C. for 2 hours. Water is added followed by solid sodium carbonate until pH is slightly basic. The reaction mixture is then extracted twice with ethyl acetate. The organic layer is dried over magnesium sulfate and concentrated. The residue is chromatographed (ethyl acetate-1.0M ammonia in methanol, 90:10 as eluant) to produce dimethyl-(1H-thieno[3,2-c]pyrazol-5-ylmethyl)-amine [1.06 g, 45% Intermediate (5)] as a brown solid. LC/MS: RT=0.4 minutes, 182.09 m/e (M+H).